Cas no 2905-62-6 (3,5-Dichlorobenzoyl chloride)

3,5-Dichlorobenzoyl chloride (CAS 2905-62-6) is a versatile organic compound primarily used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive benzoyl chloride group enables efficient acylation reactions, while the dichloro substitution enhances stability and selectivity in electrophilic processes. The compound is characterized by high purity and consistent reactivity, making it suitable for precision applications in fine chemical synthesis. It is typically handled under controlled conditions due to its moisture sensitivity and corrosive nature. 3,5-Dichlorobenzoyl chloride is valued for its role in producing high-performance active ingredients and functional materials with tailored properties.
3,5-Dichlorobenzoyl chloride structure
3,5-Dichlorobenzoyl chloride structure
Product Name:3,5-Dichlorobenzoyl chloride
CAS No:2905-62-6
MF:C7H3Cl3O
MW:209.457119226456
MDL:MFCD00009817
CID:43565
PubChem ID:24857848
Update Time:2025-10-19

3,5-Dichlorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dichlorobenzoyl chloride
    • DCBC
    • 3,5 Dicloro Benzoyl Cloride
    • 3,5-chlorobenzoyl chloride
    • 3,5-dichlorobenzenecarbonyl chloride
    • 3,5-Dichlorobenzoic acid chloride
    • 3,5-Dichlorobenzoyl
    • 3,5-dichloro-benzoyl chloride
    • 3,5-dichloro-benzoylchlorid
    • BENZOYL CHLORIDE,3,5-DICHLORO
    • Yamaguchi reagent
    • 3,5-Dichlorobenzoylchloride
    • Benzoyl chloride, 3,5-dichloro-
    • GGHLXLVPNZMBQR-UHFFFAOYSA-N
    • DICHLOROBENZOYLCHLORIDE(3,5-)
    • S09182623N
    • PubChem10805
    • DSSTox_CID_7506
    • DSSTox_RID_78478
    • DSSTox_GSID_27506
    • KSC204K6P
    • 3,5-dichloro benzoyl chloride
    • 3,5-bis(chlora
    • DTXSID1027506
    • UNII-S09182623N
    • NCGC00164131-01
    • EC 220-813-6
    • NS00007981
    • J149.672G
    • Tox21_200629
    • FT-0614560
    • D1404
    • RH-24,299
    • 2905-62-6
    • AMY14529
    • F2158-0705
    • NCGC00164131-02
    • 3 pound not5-Dichlorobenzoyl chloride
    • NCGC00258183-01
    • PS-10776
    • 3,5-Dichlorobenzoyl chloride, 96%
    • InChI=1/C7H3Cl3O/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3
    • EINECS 220-813-6
    • EN300-233772
    • E76469
    • MFCD00009817
    • CAS-2905-62-6
    • CHEMBL3184849
    • SCHEMBL93282
    • A819744
    • 3,5-dichloro-1-benzenecarbonyl chloride
    • W-107009
    • AKOS005256295
    • Q27288386
    • DTXCID107506
    • DB-022031
    • 220-813-6
    • MDL： MFCD00009817
    • Inchi： 1S/C7H3Cl3O/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H
    • InChI Key： GGHLXLVPNZMBQR-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=C(C(=O)Cl)C=1)Cl
    • BRN： 1940681

Computed Properties

  • Exact Mass: 207.92500
  • Monoisotopic Mass: 207.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Colorless liquid or crystal
  • Density: 135
  • Melting Point: 28 °C (lit.)
  • Boiling Point: 135-137 °C/25 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.582(lit.)
  • PSA: 17.07000
  • LogP: 3.37240
  • Solubility: Not available
  • Vapor Pressure: 0.1 mmHg ( 32 °C)
  • Sensitiveness: Moisture Sensitive

3,5-Dichlorobenzoyl chloride Security Information

  • Symbol: GHS05 GHS07
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H302-H314-H335
  • Warning Statement： P261-P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34-36/37
  • Safety Instruction： S26-S27-S28-S36/37/39-S45
  • RTECS：DM6636766
  • Hazardous Material Identification： C
  • Packing Group：II
  • Hazard Level：8
  • Risk Phrases：R34
  • Packing Group：II
  • Safety Term：8
  • HazardClass：8
  • PackingGroup：III
  • TSCA：T
  • Storage Condition：Cold storage (+4 ° C)

3,5-Dichlorobenzoyl chloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3,5-Dichlorobenzoyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:2905-62-6)3,5-Dichlorobenzoyl chloride
Order Number:A819744
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:10
Price ($):193.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2905-62-6)3,5-二氯苯甲酰氯(DCBC)
Order Number:LE5873068;LE8661;LE1981
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2905-62-6)3,5-Dichlorobenzoyl chloride
Order Number:sfd15192
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2905-62-6)3,5-Dichlorobenzoyl chloride
A819744
Purity:99%
Quantity:500g
Price ($):193.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2905-62-6)3,5-二氯苯甲酰氯(DCBC)
LE5873068;LE8661;LE1981
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email